Cas no 2694722-13-7 (1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2694722-13-7
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 5613686
• PubChem ID: 148278687
• Update Time: 2025-10-30

1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine
• EN300-33051335
• 2694722-13-7

• Inchi： 1S/C5H10N4/c1-3-9-4-5(6-2)7-8-9/h4,6H,3H2,1-2H3
• InChI Key： KUYYVUCKUFEBFL-UHFFFAOYSA-N
• SMILES： N1(C=C(N=N1)NC)CC

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine

Recent Advances in the Study of 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine (CAS: 2694722-13-7): A Promising Compound in Chemical Biology and Pharmaceutical Research

1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine (CAS: 2694722-13-7) is a triazole-based compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's distinct triazole core, coupled with its ethyl and methyl substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the synthetic pathways for 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine, with a particular emphasis on click chemistry approaches. The compound has been successfully synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for triazole formation. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for subsequent biological testing. The stability of the compound under physiological conditions has also been investigated, revealing promising results for its potential use in vivo.

In terms of biological activity, preliminary studies have demonstrated that 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and potential off-target effects.

Beyond its anti-inflammatory potential, 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine has also been explored for its antimicrobial properties. Recent in vitro assays have revealed its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis has been proposed as a possible mechanism, although detailed structural-activity relationship (SAR) studies are needed to confirm this hypothesis. These results position the compound as a candidate for further development in the fight against antibiotic-resistant pathogens.

In the context of drug delivery, researchers have investigated the use of 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine as a building block for prodrug design. Its amine functionality allows for conjugation with various drug molecules, enabling targeted release in specific physiological environments. Recent work has demonstrated its utility in creating pH-sensitive prodrugs, which could enhance the bioavailability and reduce the side effects of certain therapeutics. This application underscores the compound's versatility in pharmaceutical formulations.

Despite these promising findings, challenges remain in the development of 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic optimization. Current research efforts are focused on derivatizing the core structure to improve these properties while retaining its biological activity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical applications.

In conclusion, 1-ethyl-N-methyl-1H-1,2,3-triazol-4-amine (CAS: 2694722-13-7) represents a promising scaffold in chemical biology and drug discovery. Its synthetic accessibility, diverse biological activities, and potential for prodrug design make it a valuable subject of ongoing research. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its therapeutic potential in disease models. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.